Cas no 25941-03-1 (1,2,3,4,6-Penta-O-acetyl-D-mannopyranose)

• Product Name: 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose
• CAS No: 25941-03-1
• MF: C₁₆H₂₂O₁₁
• MW: 390.339286327362
• MDL: MFCD05864874
• CID: 253989
• PubChem ID: 87560670
• Update Time: 2025-10-30

1,2,3,4,6-Penta-O-acetyl-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

• D-Mannopyranose,1,2,3,4,6-pentaacetate
• 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose
• 1,2,3,4,6-Penta-O-ac
• D-Mannopyranose Pentaacetate
• (3S,4S,5R,6R)-6-(Acetoxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate
• alpha,beta-D-Mannose pentaacetate
• mannopyranose pentaacetate
• D-Mannopyranose, pentaacetate
• BIB6096
• LPTITAGPBXDDGR-WHWZVRATSA-N
• CP0144
• AK174052
• 1,2,3,4,6-Pentaacetate D-Mannopyranose
• D-Mannopyranose, 1,2
• A855803
• AKOS025295010
• (3S,4S,5R,6R)-6-(Acetoxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayltetraacetate
• [(2R,3R,4S,5S)-3,4,5,6-tetraacetyloxyoxan-2-yl]methyl acetate
• 1,2,3,4,6-Penta-O-acetyl-alpha,beta-D-mannopyranose
• 1,2,3,4,6-penta-o-acetyl-alpha,beta-d-mannose
• D-Mannopyranose, 1,2,3,4,6-pentaacetate
• F14885
• DTXSID70473323
• 1,2,3,4,6-Penta-O-acetyl-,-D-Mannopyranoside
• 25941-03-1
• AS-64064
• [(2R,3R,4S,5S)-3,4,5,6-TETRAKIS(ACETYLOXY)OXAN-2-YL]METHYL ACETATE
• SCHEMBL314246

• MDL： MFCD05864874
• Inchi： 1S/C16H22O11/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(27-12)26-11(5)21/h12-16H,6H2,1-5H3/t12-,13-,14+,15+,16?/m1/s1
• InChI Key： LPTITAGPBXDDGR-WHWZVRATSA-N
• SMILES： O1C([C@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 390.11600
• Monoisotopic Mass: 390.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: White to grayish white solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 66.0 to 72.0 deg-C
• Boiling Point: 434.8±45.0 °C at 760 mmHg
• Flash Point: 188.1±28.8 °C
• Refractive Index: 1.482
• Solubility: Soluble in dichloromethane, ether, ethyl acetate, methanol, and chloroform.
• PSA: 140.73000
• LogP: -0.36740
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,2,3,4,6-Penta-O-acetyl-D-mannopyranose Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： 24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：0-10°C

Additional information on 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose

1,2,3,4,6-Penta-O-acetyl-D-mannopyranose: A Comprehensive Overview

1,2,3,4,6-Penta-O-acetyl-D-mannopyranose (CAS No. 25941-03-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is a derivative of D-mannopyranose, a hexose sugar with a pyranoid ring structure. The acetylation at the 1, 2, 3, 4, and 6 positions provides this molecule with unique chemical properties that make it invaluable in various research and industrial applications.

The structure of 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose is characterized by its fully acetylated hydroxyl groups. This extensive protection of hydroxyl groups renders the molecule highly stable and resistant to nucleophilic attack or unwanted side reactions during chemical synthesis. Such stability is particularly advantageous in the synthesis of complex carbohydrates and glycosides.

Recent studies have highlighted the role of D-mannopyranose derivatives in glycomics research. The acetylated form of D-mannopyranose has been employed as a building block in the construction of glycoconjugates and glycolipids. These compounds are critical in understanding the role of carbohydrates in cellular recognition processes and immune responses.

In the realm of drug discovery, 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose has been utilized as a precursor for the synthesis of antiviral agents and anticancer drugs. Its ability to serve as a stable intermediate in organic synthesis has made it an indispensable tool for researchers working on complex carbohydrate-based therapeutics.

The synthesis of this compound involves a multi-step process that typically begins with the isolation of D-mannopyranose from natural sources or through chemical synthesis. The subsequent acetylation steps are carefully controlled to ensure complete protection of all hydroxyl groups without affecting the pyranoid ring structure.

From an analytical standpoint, 1,2,3,4,6-Penta-O-acetyl-D-mannopyranose is often characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound.

In conclusion,1,2,3,4,Penta-O-acetyl-Dmannopyranose stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses further into the utilization of protected sugars like this one,the potential for new discoveries in medicine,biochemistry,and materials science remains vast.